Cas no 898419-83-5 (3-methyl-8-(4-pentylpiperazin-1-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898419-83-5
• MF: C₂₄H₃₄N₆O₂
• MW: 438.565764904022
• CID: 5363631
• Update Time: 2025-10-22

3-methyl-8-(4-pentylpiperazin-1-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(3-phenylpropyl)purine-2,6-dione
• 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C24H34N6O2/c1-3-4-8-13-28-15-17-29(18-16-28)23-25-21-20(22(31)26-24(32)27(21)2)30(23)14-9-12-19-10-6-5-7-11-19/h5-7,10-11H,3-4,8-9,12-18H2,1-2H3,(H,26,31,32)
• InChI Key： DDNCXTJFJJYQST-UHFFFAOYSA-N
• SMILES： N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCCCC)CC1

Additional information on 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No 898419-83-5: 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound with CAS No 898419-83-5, known as 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized organic molecule belonging to the class of purine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of science and technology. The molecule's structure is characterized by a purine backbone with several substituents that contribute to its functional diversity.

At the core of this compound lies the purine ring system, which is a bicyclic structure consisting of a pyrimidine ring fused with an imidazole ring. This framework serves as a versatile scaffold for attaching various functional groups. In the case of CAS No 898419-83-5, the purine backbone is modified with a methyl group at position 3 and two additional substituents at positions 7 and 8. These substituents include a piperazine moiety at position 8 and a phenylpropyl group at position 7. The presence of these groups significantly influences the compound's chemical properties and biological activity.

The piperazine moiety attached at position 8 is particularly interesting due to its ability to form hydrogen bonds and act as a site for further chemical modifications. Piperazine rings are commonly found in pharmaceutical compounds due to their ability to enhance drug absorption and bioavailability. Recent studies have explored the role of piperazine-containing compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Similarly, the phenylpropyl group at position 7 introduces aromaticity into the molecule, which can enhance its stability and reactivity. This group also contributes to the compound's lipophilicity, making it potentially useful in drug delivery systems where solubility and permeability are critical factors. The combination of these substituents on the purine backbone creates a molecule with a unique balance of hydrophilic and lipophilic properties.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing complex molecules like CAS No 898419-83-5. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The synthesis of this compound typically begins with the preparation of intermediate compounds that are later combined through coupling reactions or other techniques.

In terms of applications, CAS No 898419-83-5 has shown promise in several areas. For instance, its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound in drug discovery programs targeting specific biological pathways. Additionally, its unique chemical properties make it a candidate for use in materials science applications such as the development of novel polymers or catalytic materials.

One area where this compound has received particular attention is its potential role in combating neurodegenerative diseases. Recent studies have demonstrated that certain purine derivatives can modulate cellular signaling pathways involved in neuronal protection and repair. While more research is needed to fully understand its mechanisms of action, CAS No 898419-83-5 represents an exciting avenue for further exploration in this field.

In conclusion, CAS No 898419-83-5 stands out as a remarkable example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial innovation.